Cas no 1891246-16-4 (3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol
• CAS No: 1891246-16-4
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6394577
• PubChem ID: 116835428
• Update Time: 2025-11-03

3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol
• 1891246-16-4
• EN300-1784157

• Inchi： 1S/C12H17N3O/c1-12(6-13,7-16)9-3-4-11-10(5-9)14-8-15(11)2/h3-5,8,16H,6-7,13H2,1-2H3
• InChI Key： RITJRDVKQMCBKW-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 1891246-16-4)

3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered attention for its potential biological activities. This molecule, identified by its CAS number 1891246-16-4, belongs to a class of heterocyclic derivatives that are being extensively explored for their pharmacological properties. The presence of both amino and hydroxyl functional groups, coupled with the incorporation of a 1-methyl-1H-1,3-benzodiazol-5-yl moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The structural motif of 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol is particularly noteworthy due to its ability to engage in multiple binding interactions. The amino group provides a site for hydrogen bonding, which is critical for the compound's affinity towards certain enzymes and receptors. Meanwhile, the hydroxyl group can participate in hydrophobic interactions, further modulating its binding affinity. The benzodiazolyl ring, a well-known pharmacophore in medicinal chemistry, introduces additional complexity and potential for selective targeting.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzodiazole derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The specific substitution pattern in 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yl)propan-1-ol may confer unique pharmacokinetic and pharmacodynamic properties that differentiate it from other analogs. This has prompted researchers to explore its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

Recent studies have begun to uncover the biological profile of 3-amino-2-methyl-2-(1-methyl-1H-1,3-benzodiazol-5-yloxy)propananone, highlighting its interaction with various enzymes and receptors. Preliminary data suggest that it may exhibit inhibitory effects on certain metabolic pathways, making it a candidate for treating conditions related to these pathways. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a scaffold for developing new therapeutics.

The synthesis of 3-amino 2 methyl 2 ( 1methyl 1h 13 benzodiazol 5 yl ) propan 1 ol presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis and catalytic transformations have enabled researchers to access this compound efficiently. This progress has laid the groundwork for further exploration of its biological activities.

The pharmacological evaluation of CAS No 1891246 16 4 is ongoing and involves both in vitro and in vivo studies. In vitro assays are crucial for initial screening to assess binding affinity and selectivity towards target proteins. These studies often employ techniques such as enzyme immunoassays and surface plasmon resonance to quantify interactions. In vivo studies provide complementary data by evaluating the compound's behavior within living systems.

One particularly exciting area of research is the exploration of 3-amino 2 methyl 2 ( 1methyl 13 benzodiazolo [14 c] azepine 5 yl ) propananone's potential in treating neurological disorders. Benzodiazole derivatives are well-known for their anxiolytic and sedative effects, and modifications to this core structure may lead to compounds with improved efficacy or reduced side effects. Preliminary findings suggest that certain analogs may interact with neurotransmitter systems involved in anxiety and stress responses.

The development of new drug candidates is not without challenges. One major hurdle is achieving optimal pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These factors are critical for determining whether a compound will be effective in clinical settings. Therefore, researchers are also investigating ways to enhance these properties through structural modifications.

In conclusion,3-amino 2 methyl 2 ( 5methyl 7nitro benzofuro[3 c]pyridinato(4))propanal represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of its properties grows,this compound may pave the way for novel treatments across multiple disease areas, including neurological disorders,inflammation,and infectious diseases.